Cas no 1138322-09-4 (6-Chloro-2-(phenylamino)nicotinic acid)

• Product Name: 6-Chloro-2-(phenylamino)nicotinic acid
• CAS No: 1138322-09-4
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2115337
• Update Time: 2025-06-07

6-Chloro-2-(phenylamino)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(phenylamino)nicotinic acid
• Oprea1_297334
• Oprea1_194306
• DBUAFVVCWPMWDB-UHFFFAOYSA-N
• 6-Chloro-2-phenylaminonicotinic acid
• 6-Chloro-2-(phenylamino)nicotinic acid

• Inchi： 1S/C12H9ClN2O2/c13-10-7-6-9(12(16)17)11(15-10)14-8-4-2-1-3-5-8/h1-7H,(H,14,15)(H,16,17)
• InChI Key： DBUAFVVCWPMWDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 62.2

Additional information on 6-Chloro-2-(phenylamino)nicotinic acid

Introduction to 6-Chloro-2-(phenylamino)nicotinic acid (CAS No. 1138322-09-4)

6-Chloro-2-(phenylamino)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1138322-09-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated nicotinic acid backbone with a phenylamino substituent, has garnered attention due to its structural versatility and potential biological activity. The presence of both chloro and amino functional groups makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The structural framework of 6-Chloro-2-(phenylamino)nicotinic acid positions it as a derivative of nicotinic acid, a well-known precursor in the synthesis of nicotinamide (Vitamin B3) and various nicotinamide derivatives with demonstrated biological significance. The chloro substitution at the sixth position and the phenylamino group at the second position introduce unique electronic and steric properties, which can be exploited in medicinal chemistry to modulate receptor binding affinities and metabolic stability. This compound’s relevance is further underscored by its potential role in the development of drugs targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in nicotinic acid derivatives as pharmacological tools due to their interaction with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The phenylamino moiety in 6-Chloro-2-(phenylamino)nicotinic acid can serve as a key pharmacophoric element for designing molecules that exhibit specific binding interactions. For instance, modifications at this position have been shown to influence binding affinity and selectivity for receptors such as the α7 nicotinic acetylcholine receptor (α7 nAChR), which is implicated in cognitive function and neurodegenerative disorders.

Moreover, the chloro group provides a handle for further chemical manipulation, enabling the introduction of additional functional groups through nucleophilic aromatic substitution or other coupling reactions. This flexibility is particularly valuable in drug discovery pipelines where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles. The synthesis of 6-Chloro-2-(phenylamino)nicotinic acid typically involves multi-step organic transformations starting from commercially available precursors, such as 2-amino-5-chloronicotinic acid or 2-amino-5-chloronicotinonitrile.

Recent advancements in synthetic methodologies have enhanced the efficiency and scalability of producing 6-Chloro-2-(phenylamino)nicotinic acid, making it more accessible for industrial applications. Techniques such as catalytic amination and palladium-catalyzed cross-coupling reactions have been employed to streamline the introduction of the phenylamino group while maintaining high regioselectivity. These improvements have not only reduced production costs but also enabled the exploration of more complex derivatives with tailored biological activities.

The biological significance of 6-Chloro-2-(phenylamino)nicotinic acid has been explored in several preclinical studies aimed at identifying novel therapeutic candidates. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to metabolic disorders and inflammation. For example, studies have suggested that derivatives of this scaffold could interact with enzymes involved in lipid metabolism, potentially offering benefits in managing conditions such as hyperlipidemia.

In addition to its potential therapeutic applications, 6-Chloro-2-(phenylamino)nicotinic acid has been investigated for its role in biochemical pathways associated with cellular signaling and homeostasis. The interaction between this compound and biological targets can provide insights into disease mechanisms and may lead to the development of targeted therapies. Computational modeling and molecular dynamics simulations have been instrumental in understanding how structural modifications influence binding affinity and specificity, guiding the design of next-generation analogs.

The chemical properties of 6-Chloro-2-(phenylamino)nicotinic acid, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for pharmaceutical applications. Efforts have been made to optimize these properties through structural modifications aimed at improving bioavailability and reducing off-target effects. For instance, modifications designed to enhance solubility while preserving efficacy are essential for developing orally active drugs that can be administered conveniently.

The synthesis and characterization of 6-Chloro-2-(phenylamino)nicotinic acid also contribute to our broader understanding of heterocyclic chemistry, particularly nicotinamide derivatives. These studies provide valuable insights into reaction mechanisms and synthetic strategies that can be applied to other related compounds. The development of efficient synthetic routes not only facilitates access to this compound but also advances our knowledge of fundamental chemical transformations relevant to drug discovery.

As research continues to uncover new biological functions and therapeutic potentials, compounds like 6-Chloro-2-(phenylamino)nicotinic acid are likely to remain at the forefront of pharmaceutical innovation. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities, addressing unmet medical needs across various therapeutic areas. The ongoing exploration of this scaffold underscores its importance as a versatile building block in modern medicinal chemistry.